Cas no 890591-72-7 (1H-Pyrazole-3-carboxylicacid, 5-cyclopropyl-)

• Product Name: 1H-Pyrazole-3-carboxylicacid, 5-cyclopropyl-
• CAS No: 890591-72-7
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 714436
• PubChem ID: 776464
• Update Time: 2024-10-26

1H-Pyrazole-3-carboxylicacid, 5-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-cyclopropyl-
• NULL
• 3-cyclopropyl-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
• AKOS BBS-00002711
• 3-CYCLOPROPYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 3-CYCLOPROPYLPYRAZOLE-5-CARBOXYLIC ACID
• 5-CYCLOPROPYL-2H-PYRAZOLE-3-CARBOXYLIC ACID
• IFLAB-BB F3250-0662
• CHEMBRDG-BB 4003319
• Albb-008851
• DTXSID30960603
• F3250-0662
• BDBM50216533
• BBL008318
• CS-0037041
• 401629-04-7
• 5-Cyclopropyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
• 890591-72-7
• SCHEMBL666117
• EU-0033270
• HMS1378C22
• SY027528
• BS-3841
• SS-4027
• G71499
• AKOS000271358
• STK299962
• 5-cyclopropyl-1H-pyrazole-3-carboxylic acid
• MFCD04967194
• F8888-5385
• 5-cyclopropylpyrazole-3-carboxylic acid
• 3-Cyclopropylpyrazole-5-carboxylic acid, 97%
• DB-031954
• AKOS000305947
• ChemDiv2_003234
• CHEMBL247098
• GNWMHLBUCXEXPE-UHFFFAOYSA-N
• A1-00163
• 5-cyclopropyl-1H-pyrazole-3-carboxylicacid
• EN300-30961
• J-517446
• Z1270210936

• Inchi： 1S/C7H8N2O2/c10-7(11)6-3-5(8-9-6)4-1-2-4/h3-4H,1-2H2,(H,8,9)(H,10,11)
• InChI Key： GNWMHLBUCXEXPE-UHFFFAOYSA-N
• SMILES： N1=C(C2CC2)C=C(C(O)=O)N1

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 195-199 °C(lit.)
• Boiling Point: 429.3±33.0 °C at 760 mmHg
• Flash Point: 213.4±25.4 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1H-Pyrazole-3-carboxylicacid, 5-cyclopropyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)